Cas no 2007921-20-0 (3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride)

3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride is a structurally unique bicyclic amine derivative with a constrained [1.1.1]pentane scaffold. Its rigid geometry and functional group versatility make it a valuable building block in medicinal chemistry and drug discovery, particularly for enhancing molecular rigidity and improving pharmacokinetic properties. The hydrochloride salt form ensures stability and solubility, facilitating handling and synthetic applications. This compound is especially useful in the design of bioisosteres and sp³-rich fragments, offering opportunities to explore novel chemical space. Its high purity and well-defined stereochemistry further support its use in precision synthesis and structure-activity relationship studies.
3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride structure
2007921-20-0 structure
Product Name:3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride
CAS No:2007921-20-0
MF:C5H10ClNO
MW:135.592000484467
MDL:MFCD28501812
CID:4633543
PubChem ID:127263558
Update Time:2025-06-07

3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride
    • 3-Aminobicyclo[1.1.1]pentan-1-ol HCl
    • SB13786
    • 2007921-20-0
    • 3-Aminobicyclo[1.1.1]pentan-1-olhydrochloride
    • 3-aminobicyclo[1.1.1]pentan-1-ol;hydrochloride
    • SY233945
    • P16024
    • AS-53055
    • MFCD28501812
    • AKOS030628569
    • SCHEMBL23538758
    • CS-0051541
    • 3-Aminobicyclo[1.1.1]pentane-1-Ol HCl
    • MDL: MFCD28501812
    • Inchi: 1S/C5H9NO.ClH/c6-4-1-5(7,2-4)3-4;/h7H,1-3,6H2;1H
    • InChI Key: FKXAKSHFTKTYCR-UHFFFAOYSA-N
    • SMILES: Cl.OC12CC(C1)(C2)N

Computed Properties

  • Exact Mass: 135.0450916g/mol
  • Monoisotopic Mass: 135.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 102
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2

3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD02466-0.5g
3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride
2007921-20-0 95%%
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$1380 2023-09-07
Chemenu
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3-aminobicyclo[1.1.1]pentan-1-ol hydrochloride
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Chemenu
CM389787-10g
3-aminobicyclo[1.1.1]pentan-1-ol hydrochloride
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$6210 2022-09-01
Chemenu
CM389787-25g
3-aminobicyclo[1.1.1]pentan-1-ol hydrochloride
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$9555 2022-09-01
Chemenu
CM389787-50g
3-aminobicyclo[1.1.1]pentan-1-ol hydrochloride
2007921-20-0 95%+
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$15287 2022-09-01
Chemenu
CM389787-100mg
3-aminobicyclo[1.1.1]pentan-1-ol hydrochloride
2007921-20-0 95%+
100mg
$*** 2023-03-29
Chemenu
CM389787-250mg
3-aminobicyclo[1.1.1]pentan-1-ol hydrochloride
2007921-20-0 95%+
250mg
$*** 2023-03-29
Chemenu
CM389787-500mg
3-aminobicyclo[1.1.1]pentan-1-ol hydrochloride
2007921-20-0 95%+
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$*** 2023-03-29
abcr
AB485928-100 mg
3-Aminobicyclo[1.1.1]pentan-1-ol hydrochloride, 95%; .
2007921-20-0 95%
100MG
€663.90 2022-07-29
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